N-[1-(3,4-dimethylphenyl)ethyl]-2-(2-methylphenyl)acetamide

• IUPAC Name: N-[1-(3,4-dimethylphenyl)ethyl]-2-(2-methylphenyl)acetamide
• InChI: InChI=1S/C19H23NO/c1-13-9-10-18(11-15(13)3)16(4)20-19(21)12-17-8-6-5-7-14(17)2/h5-11,16H,12H2,1-4H3,(H,20,21)
• InChI Key: XIATVDBUMJSDAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)NC(=O)CC2=CC=CC=C2C)C
• Molecular Formula: C19H23NO
• Molecular Weight: 281.4 g/mol

Description

N-[1-(3,4-dimethylphenyl)ethyl]-2-(2-methylphenyl)acetamide, also known as URB597, is a synthetic inhibitor of fatty acid amide hydrolase (FAAH). FAAH is an enzyme that breaks down anandamide, an endocannabinoid that plays a role in pain, mood, and appetite regulation. The inhibition of FAAH by URB597 results in an increase in anandamide levels, leading to potential therapeutic effects.

Mechanism of Action

N-[1-(3,4-dimethylphenyl)ethyl]-2-(2-methylphenyl)acetamide works by inhibiting FAAH, which breaks down anandamide. Anandamide is an endocannabinoid that binds to cannabinoid receptors in the body, leading to a variety of effects including pain relief, mood regulation, and appetite control. By inhibiting FAAH, this compound increases anandamide levels, leading to potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to increase anandamide levels in the brain and peripheral tissues, leading to potential therapeutic effects. Anandamide is involved in a variety of physiological processes, including pain regulation, mood regulation, and appetite control. By increasing anandamide levels, this compound may have potential therapeutic effects in these areas.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(3,4-dimethylphenyl)ethyl]-2-(2-methylphenyl)acetamide in lab experiments is its specificity for FAAH inhibition. This allows researchers to study the effects of anandamide specifically, without interference from other endocannabinoids. However, one limitation of using this compound is its potential for off-target effects. This compound has been shown to have some activity at other enzymes, which could complicate interpretation of results.

Future Directions

Future research on N-[1-(3,4-dimethylphenyl)ethyl]-2-(2-methylphenyl)acetamide could focus on its potential therapeutic effects in a variety of conditions, including pain, anxiety, and addiction. Additionally, further studies could investigate the potential for off-target effects of this compound and ways to mitigate these effects. Finally, research could focus on developing more specific FAAH inhibitors with fewer off-target effects.

Synthesis Methods

The synthesis of N-[1-(3,4-dimethylphenyl)ethyl]-2-(2-methylphenyl)acetamide involves a multi-step process starting with the reaction of 3,4-dimethylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride then reacts with 2-methylphenylmagnesium bromide to form the ketone intermediate. The ketone intermediate is then reduced with sodium borohydride to form the final product, this compound.

Scientific Research Applications

N-[1-(3,4-dimethylphenyl)ethyl]-2-(2-methylphenyl)acetamide has been studied for its potential therapeutic effects in a variety of conditions, including pain, anxiety, and addiction. In animal studies, this compound has been shown to reduce pain sensitivity and anxiety-like behavior. Additionally, this compound has been shown to reduce drug-seeking behavior in animal models of addiction.